butyl 3-(1-ethyl-1H-imidazol-2-yl)-1-piperidinecarboxylate

• IUPAC Name: butyl 3-(1-ethylimidazol-2-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C15H25N3O2/c1-3-5-11-20-15(19)18-9-6-7-13(12-18)14-16-8-10-17(14)4-2/h8,10,13H,3-7,9,11-12H2,1-2H3
• InChI Key: FSOOVEQFYZWRDG-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)N1CCCC(C1)C2=NC=CN2CC
• Molecular Formula: C15H25N3O2
• Molecular Weight: 279.38 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds, like tert-butyl 4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, involves multi-step processes starting from basic organic substrates. These processes often involve the use of catalysts and specific reagents to achieve the desired structural configurations and functionalities, highlighting the complexity and precision required in the synthesis of such compounds (Kong et al., 2016).

Molecular Structure Analysis

Molecular structure analysis, as demonstrated through the synthesis and characterization of related compounds, utilizes advanced techniques such as X-ray diffraction (XRD), NMR spectroscopy, and mass spectrometry. These methods provide insights into the atomic and molecular configurations, essential for understanding the compound's behavior and properties (Sanjeevarayappa et al., 2015).

Chemical Reactions and Properties

Compounds of this nature participate in a variety of chemical reactions, including condensation, cyclization, and functionalization processes. These reactions are pivotal for modifying the compound’s structure to achieve specific physical and chemical properties, which are crucial for its potential applications in different fields (Lv et al., 2017).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystalline structure, are determined by their molecular structure. These properties are crucial for the compound's handling and application in various scientific and industrial processes (Chen et al., 2021).

Chemical Properties Analysis

The chemical properties, such as reactivity with other compounds, stability under different conditions, and potential biological activity, are influenced by the compound’s functional groups and molecular geometry. Understanding these properties is essential for predicting how these compounds interact in chemical and biological systems (Rajkumar et al., 2014).